N-(2-methyl-1,3-benzothiazol-6-yl)-4-morpholinecarboxamide

• IUPAC Name: N-(2-methyl-1,3-benzothiazol-6-yl)morpholine-4-carboxamide
• InChI: InChI=1S/C13H15N3O2S/c1-9-14-11-3-2-10(8-12(11)19-9)15-13(17)16-4-6-18-7-5-16/h2-3,8H,4-7H2,1H3,(H,15,17)
• InChI Key: JISIALSVJGRDMM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C=C(C=C2)NC(=O)N3CCOCC3
• Molecular Formula: C13H15N3O2S
• Molecular Weight: 277.34 g/mol

Description

N-(2-methyl-1,3-benzothiazol-6-yl)-4-morpholinecarboxamide, also known as MBTH, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. MBTH is a heterocyclic organic compound that contains a benzothiazole ring and a morpholine ring. It has a molecular weight of 294.36 g/mol and a melting point of 193-195°C.

Mechanism of Action

The mechanism of action of N-(2-methyl-1,3-benzothiazol-6-yl)-4-morpholinecarboxamide is not fully understood, but it is believed to involve the formation of a complex with the target molecule. In the case of nitrite and nitrate detection, N-(2-methyl-1,3-benzothiazol-6-yl)-4-morpholinecarboxamide reacts with these molecules to form a colored product that can be detected spectrophotometrically. In the case of heavy metal ion detection, N-(2-methyl-1,3-benzothiazol-6-yl)-4-morpholinecarboxamide forms a complex with the metal ion that can be detected using various analytical techniques.
Biochemical and Physiological Effects:
N-(2-methyl-1,3-benzothiazol-6-yl)-4-morpholinecarboxamide has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that N-(2-methyl-1,3-benzothiazol-6-yl)-4-morpholinecarboxamide can inhibit the growth of cancer cells and induce apoptosis. It has also been shown to have neuroprotective effects in animal models of Alzheimer's disease. However, the exact mechanisms underlying these effects are not fully understood.

Advantages and Limitations for Lab Experiments

N-(2-methyl-1,3-benzothiazol-6-yl)-4-morpholinecarboxamide has several advantages for use in lab experiments, including its high sensitivity and specificity for the detection of nitrite and nitrate. It is also relatively easy to synthesize and can be used in a range of analytical techniques. However, N-(2-methyl-1,3-benzothiazol-6-yl)-4-morpholinecarboxamide has some limitations, including its potential toxicity and the need for careful handling and disposal.

Future Directions

There are several future directions for research on N-(2-methyl-1,3-benzothiazol-6-yl)-4-morpholinecarboxamide. One area of interest is the development of new applications for N-(2-methyl-1,3-benzothiazol-6-yl)-4-morpholinecarboxamide in biochemistry and pharmacology. For example, N-(2-methyl-1,3-benzothiazol-6-yl)-4-morpholinecarboxamide could be investigated as a potential drug candidate for the treatment of other neurodegenerative diseases. Another area of interest is the development of new synthetic methods for N-(2-methyl-1,3-benzothiazol-6-yl)-4-morpholinecarboxamide that are more efficient and environmentally friendly. Additionally, further studies are needed to fully understand the mechanisms underlying the biochemical and physiological effects of N-(2-methyl-1,3-benzothiazol-6-yl)-4-morpholinecarboxamide.

Synthesis Methods

The synthesis of N-(2-methyl-1,3-benzothiazol-6-yl)-4-morpholinecarboxamide can be achieved through a multi-step process that involves the reaction of 2-aminobenzothiazole with chloroacetyl chloride to form 2-chloro-N-(2-methyl-1,3-benzothiazol-6-yl)acetamide. This intermediate is then reacted with morpholine to produce N-(2-methyl-1,3-benzothiazol-6-yl)-4-morpholinecarboxamide.

Scientific Research Applications

N-(2-methyl-1,3-benzothiazol-6-yl)-4-morpholinecarboxamide has been studied for its potential applications in various fields, including biochemistry, pharmacology, and environmental science. In biochemistry, N-(2-methyl-1,3-benzothiazol-6-yl)-4-morpholinecarboxamide has been used as a reagent for the detection of nitrite and nitrate in biological samples. In pharmacology, N-(2-methyl-1,3-benzothiazol-6-yl)-4-morpholinecarboxamide has been investigated for its potential as an anticancer agent and as a drug candidate for the treatment of Alzheimer's disease. In environmental science, N-(2-methyl-1,3-benzothiazol-6-yl)-4-morpholinecarboxamide has been used as a probe for the detection of heavy metal ions in water samples.